Cas no 652995-32-9 (L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-)

L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl- structure
652995-32-9 structure
Product Name:L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-
CAS No:652995-32-9
MF:C32H57N11O14S
MW:851.925286054611
CID:400887
Update Time:2024-01-29

L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine,L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-
    • L-Valine, L-seryl-L-seryl-L-cysteinyl-L-lysyl-L-asparaginylglycyl-L-threonylglycyl-
    • Inchi: 1S/C32H57N11O14S/c1-14(2)24(32(56)57)42-22(48)10-37-31(55)25(15(3)46)43-23(49)9-36-27(51)18(8-21(35)47)39-28(52)17(6-4-5-7-33)38-30(54)20(13-58)41-29(53)19(12-45)40-26(50)16(34)11-44/h14-20,24-25,44-46,58H,4-13,33-34H2,1-3H3,(H2,35,47)(H,36,51)(H,37,55)(H,38,54)(H,39,52)(H,40,50)(H,41,53)(H,42,48)(H,43,49)(H,56,57)/t15-,16+,17+,18+,19+,20+,24+,25+/m1/s1
    • InChI Key: LTFLCVXYHKIZQQ-BMUWMULZSA-N
    • SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CS)NC(=O)[C@H](CO)NC(=O)[C@H](CO)N

Computed Properties

  • Exact Mass: 851.38111

Experimental Properties

  • Density: 1.380±0.06 g/cm3(Predicted)
  • Boiling Point: 1499.5±65.0 °C(Predicted)
  • PSA: 425.92
  • pka: 3.35±0.10(Predicted)
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